Cas no 16064-83-8 (dihexyl maleate)

• Product Name: dihexyl maleate
• CAS No: 16064-83-8
• MF: C₁₆H₂₈O₄
• MW: 284.391125679016
• CID: 1339908
• PubChem ID: 5271573
• Update Time: 2025-04-20

dihexyl maleate Chemical and Physical Properties

Names and Identifiers

• dihexyl maleate
• 2-Butenedioic acid (2Z)-, 1,4-dihexyl ester
• AI3-00997
• Bis(1-hexyl) maleate
• Di-n-hexyl maleate
• 2-Butenedioic acid (2Z)-, dihexyl ester
• 2-Butenedioic acid, (Z)-, dihexyl ester
• dihexyl (2Z)-but-2-enedioate
• SCHEMBL573258
• 644078XM7J
• UNII-644078XM7J
• MALEIC ACID, DIHEXYL ESTER
• dihexyl (Z)-but-2-enedioate
• EINECS 240-208-0
• CHEMBL3247953
• W-110424
• NS00012227
• 16064-83-8
• QMCVOSQFZZCSLN-QXMHVHEDSA-N
• DTXSID201016721
• 2-Butenedioic acid, dihexyl ester, (2Z)-

• Inchi： 1S/C16H28O4/c1-3-5-7-9-13-19-15(17)11-12-16(18)20-14-10-8-6-4-2/h11-12H,3-10,13-14H2,1-2H3/b12-11-
• InChI Key： QMCVOSQFZZCSLN-QXMHVHEDSA-N
• SMILES： O(C(/C=C\C(=O)OCCCCCC)=O)CCCCCC

Computed Properties

• Exact Mass: 284.19884
• Monoisotopic Mass: 284.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6